2,6-Difluoropyrazine
Overview
Description
2,6-Difluoropyrazine is a chemical compound with the molecular formula C4H2F2N2 . It has a molecular weight of 116.07 . The compound is used for research and development purposes .
Synthesis Analysis
The synthesis of 2,6-Difluoropyrazine involves the reaction of 2,6-Dichloropyrazine with a fluorinating agent . More detailed synthetic routes and methods can be found in the literature .Molecular Structure Analysis
The molecular structure of 2,6-Difluoropyrazine consists of a pyrazine ring with two fluorine atoms attached at the 2 and 6 positions . The InChI code for the compound is 1S/C4H2F2N2/c5-3-1-7-2-4(6)8-3/h1-2H .Physical And Chemical Properties Analysis
2,6-Difluoropyrazine has a density of 1.376g/cm3 and a boiling point of 108.6ºC at 760 mmHg . The compound’s flash point is 19.5ºC . The exact mass of the compound is 116.01900 .Scientific Research Applications
Pharmaceutical Research
Pyrrolopyrazine derivatives, which can include 2,6-Difluoropyrazine, have shown a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory. However, the action mechanisms of pyrrolopyrazine derivatives are not clearly recognized.
Chemical Synthesis
2,6-Difluoropyrazine could potentially be used in the synthesis of other complex organic compounds. For instance, it has been used in the synthesis of favipiravir, an antiviral medication.
Material Science
Pyrido[2,3-b]pyrazine-based materials, which could potentially include 2,6-Difluoropyrazine, have been used in the development of organic light-emitting diodes (OLEDs). These materials exhibit a wide range of emissions spanning the entire visible region from blue to red.
Antiviral Research
2,6-Difluoropyrazine has been used in the synthesis of favipiravir, a novel anti-influenza drug. Favipiravir functions to selectively inhibit the RNA-dependent RNA polymerase of influenza virus. It also displays inhibitory activities against a number of other pathogenic RNA viral infections, such as arenavirus, bunyavirus, flavivirus, alphavirus, and norovirus. Moreover, it is believed to be a promising therapeutic candidate for Ebola virus infection.
Chemical Industry
2,6-Difluoropyrazine is a commercially available chemical that can be used in various chemical reactions due to its unique structure and properties. It can be used as a building block in the synthesis of more complex organic compounds.
Chemical Industry
2,6-Difluoropyrazine is a commercially available chemical that can be used in various chemical reactions due to its unique structure and properties. It can be used as a building block in the synthesis of more complex organic compounds .
Synthesis of Favipiravir
2,6-Difluoropyrazine has been used in the complete synthesis of favipiravir, a novel anti-influenza drug . Favipiravir functions to selectively inhibit the RNA-dependent RNA polymerase of influenza virus .
Safety And Hazards
properties
IUPAC Name |
2,6-difluoropyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2F2N2/c5-3-1-7-2-4(6)8-3/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOAIURKUZGRJMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C=N1)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2F2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40187506 | |
Record name | Pyrazine, 2,6-difluoro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40187506 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Difluoropyrazine | |
CAS RN |
33873-09-5 | |
Record name | Pyrazine, 2,6-difluoro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033873095 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Pyrazine, 2,6-difluoro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40187506 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-difluoropyrazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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